Cas no 2350-16-5 (Heptane, 1-chloro-2-methyl-)

1-Chloro-2-methylheptane is a halogenated hydrocarbon with the molecular formula C₈H₁₇Cl. This compound is characterized by its clear, colorless liquid form and a distinct chloroalkane structure, making it useful as an intermediate in organic synthesis. Its branched alkyl chain and reactive chlorine atom enable selective functionalization in alkylation and substitution reactions. The product is valued for its moderate volatility and stability under standard conditions, ensuring consistent performance in laboratory and industrial applications. It is commonly employed in the production of specialty chemicals, pharmaceuticals, and agrochemicals. Proper handling is advised due to its flammability and potential irritant properties. Storage should be in a cool, well-ventilated area away from incompatible materials.

Heptane, 1-chloro-2-methyl- structure

Product Name:Heptane, 1-chloro-2-methyl-

CAS No:2350-16-5

MF:C₈H₁₇Cl

MW:148.673581838608

CID:5288563

Update Time:2025-05-21

Heptane, 1-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

- Heptane, 1-chloro-2-methyl-
- Inchi： 1S/C8H17Cl/c1-3-4-5-6-8(2)7-9/h8H,3-7H2,1-2H3
- InChI Key： BESCHJUENMYCOJ-UHFFFAOYSA-N
- SMILES： C(Cl)C(C)CCCCC

Heptane, 1-chloro-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-674062-0.05g	1-chloro-2-methylheptane	2350-16-5	0.05g	$851.0	2023-05-31
Enamine	EN300-674062-0.1g	1-chloro-2-methylheptane	2350-16-5	0.1g	$892.0	2023-05-31
Enamine	EN300-674062-0.25g	1-chloro-2-methylheptane	2350-16-5	0.25g	$933.0	2023-05-31
Enamine	EN300-674062-0.5g	1-chloro-2-methylheptane	2350-16-5	0.5g	$974.0	2023-05-31
Enamine	EN300-674062-1.0g	1-chloro-2-methylheptane	2350-16-5	1g	$1014.0	2023-05-31
Enamine	EN300-674062-2.5g	1-chloro-2-methylheptane	2350-16-5	2.5g	$1988.0	2023-05-31
Enamine	EN300-674062-5.0g	1-chloro-2-methylheptane	2350-16-5	5g	$2940.0	2023-05-31
Enamine	EN300-674062-10.0g	1-chloro-2-methylheptane	2350-16-5	10g	$4360.0	2023-05-31

Heptane, 1-chloro-2-methyl- Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

Additional information on Heptane, 1-chloro-2-methyl-

Comprehensive Guide to Heptane, 1-chloro-2-methyl- (CAS No. 2350-16-5): Properties, Applications, and Industry Insights

Heptane, 1-chloro-2-methyl- (CAS No. 2350-16-5) is a specialized organic compound belonging to the class of halogenated hydrocarbons. With its unique molecular structure, this chemical has garnered attention across industries for its solvent properties, reactivity, and versatility. In this in-depth exploration, we delve into its physical and chemical properties, industrial applications, and address trending questions like "Is 1-chloro-2-methylheptane biodegradable?" or "How is 1-chloro-2-methylheptane used in pharmaceuticals?"—topics frequently searched in AI-driven chemical databases.

The compound’s IUPAC name, 1-chloro-2-methylheptane, reflects its branched alkane structure with a chlorine substituent. Its molecular formula (C8H17Cl) and boiling point range (165–170°C) make it suitable for high-temperature processes. Researchers often compare it to similar solvents like hexane or heptane derivatives, emphasizing its lower volatility and enhanced stability—a key factor in green chemistry discussions. Recent studies highlight its potential as a renewable feedstock alternative, aligning with the global push for sustainable solvents.

In industrial settings, 2350-16-5 serves as an intermediate in organic synthesis, particularly for producing flavoring agents and lubricant additives. Its role in polymer modification has been explored in patents, addressing queries such as "Can 1-chloro-2-methylheptane improve plastic flexibility?"—a hot topic in material science forums. The compound’s low water solubility and compatibility with non-polar matrices further expand its utility in coatings and adhesive formulations.

Environmental and safety profiles are critical concerns for modern users. While 1-chloro-2-methylheptane is not classified as a hazardous air pollutant (HAP), its ecological impact is under scrutiny. Searches like "1-chloro-2-methylheptane environmental persistence" reveal interest in its biodegradation pathways. Regulatory databases indicate compliance with REACH and TSCA, though users are advised to consult SDS documentation for handling specifics.

Emerging applications include energy storage systems, where its dielectric properties are tested for battery electrolytes. This aligns with the surge in "halogenated solvents in lithium-ion batteries" searches. Analytical techniques like GC-MS and NMR spectroscopy are essential for purity verification, a point emphasized in quality control protocols for CAS 2350-16-5.

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